3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
Catalog No.
S6697038
CAS No.
1261893-51-9
M.F
C17H16N2O3
M. Wt
296.32 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benz...](/img/structure-2d/800/S6697038.png)
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CAS Number
1261893-51-9
Product Name
3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
IUPAC Name
3-amino-5-[3-(cyclopropylcarbamoyl)phenyl]benzoic acid
Molecular Formula
C17H16N2O3
Molecular Weight
296.32 g/mol
InChI
InChI=1S/C17H16N2O3/c18-14-8-12(7-13(9-14)17(21)22)10-2-1-3-11(6-10)16(20)19-15-4-5-15/h1-3,6-9,15H,4-5,18H2,(H,19,20)(H,21,22)
InChI Key
JCJOGAPBTICOOF-UHFFFAOYSA-N
SMILES
C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)N)C(=O)O
Canonical SMILES
C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)N)C(=O)O
The exact mass of the compound 3-Amino-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95% is 296.11609238 g/mol and the complexity rating of the compound is 436. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
2.2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
3
Exact Mass
296.11609238 g/mol
Monoisotopic Mass
296.11609238 g/mol
Heavy Atom Count
22
Dates
Last modified: 11-23-2023
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